Cas no 654683-69-9 (2-Furancarboxaldehyde, 4-(1-methylpropyl)- (9CI))
654683-69-9 structure
Product Name:2-Furancarboxaldehyde, 4-(1-methylpropyl)- (9CI)
CAS No:654683-69-9
MF:C9H12O2
MW:152.190382957458
CID:1018845
PubChem ID:45083739
Update Time:2025-04-20
2-Furancarboxaldehyde, 4-(1-methylpropyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Furancarboxaldehyde, 4-(1-methylpropyl)- (9CI)
- 4-(sec-Butyl)furan-2-carbaldehyde
- DB-281531
- 2-Furancarboxaldehyde, 4-(1-methylpropyl)-
- SCHEMBL12086975
- 654683-69-9
- 2-Furancarboxaldehyde,4-(1-methylpropyl)-(9ci)
-
- Inchi: 1S/C9H12O2/c1-3-7(2)8-4-9(5-10)11-6-8/h4-7H,3H2,1-2H3
- InChI Key: RLOGANLHEDRMSE-UHFFFAOYSA-N
- SMILES: O1C(C=O)=CC(=C1)C(C)CC
Computed Properties
- Exact Mass: 152.08376
- Monoisotopic Mass: 152.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 30.2Ų
Experimental Properties
- PSA: 30.21
2-Furancarboxaldehyde, 4-(1-methylpropyl)- (9CI) Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
654683-69-9 (2-Furancarboxaldehyde, 4-(1-methylpropyl)- (9CI)) Related Products
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